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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing GSK2850163, a potent and
selective small molecule inhibitor of Inositol-requiring enzyme-1 alpha (IRE1a), in various cell-
based assays. GSK2850163 targets the kinase domain of IRE1a, which in turn allosterically
modulates its endoribonuclease (RNase) activity.[1] This inhibition prevents the splicing of X-
box binding protein 1 (XBP1) mRNA, a key step in the unfolded protein response (UPR)
pathway.[1][2]

Mechanism of Action: IREla Inhibition

Under endoplasmic reticulum (ER) stress, IREla is activated, leading to the unconventional
splicing of XBP1 mRNA. The resulting spliced XBP1 (XBP1s) is a potent transcription factor
that upregulates genes involved in protein folding and quality control to restore ER
homeostasis.[2][3] GSK2850163 inhibits the kinase activity of IRE1a, which is necessary for its
RNase function.[4][5][6] By blocking this pathway, GSK2850163 can be used to study the role
of IRE1a signaling in various cellular processes, including cell survival and apoptosis.[7]

It is important to distinguish GSK2850163 from antibody-drug conjugates like Belantamab
mafodotin (GSK2857916). While both are developed by GSK, GSK2850163 is a small
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molecule inhibitor of an intracellular signaling pathway, whereas Belantamab mafodotin is an
antibody that targets the B-cell maturation antigen (BCMA) on the cell surface and is involved
in mechanisms like antibody-dependent cellular cytotoxicity (ADCC).[8][9]

Quantitative Data Summary

The following table summarizes the inhibitory activity of GSK2850163 against IRE10.

IC50 (Kinase IC50 (RNase Cell
Compound Target . . .
Activity) Activity) Line/System
Recombinant
GSK2850163 IREla 20 nM 200 nM

Human IREla

Data sourced from MedchemExpress and Benchchem.[1][4][5]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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